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Introduction
Tetramethylammonium hexafluorophosphate, with the chemical formula C₄H₁₂F₆NP, is a

quaternary ammonium salt that has garnered significant interest across various scientific

disciplines.[1] Its utility as a supporting electrolyte in nonaqueous electrochemistry, a phase-

transfer catalyst, and a model compound for studying material properties underscores the

importance of a thorough understanding of its physical characteristics. This technical guide

provides an in-depth overview of the core physical properties of tetramethylammonium
hexafluorophosphate, presenting quantitative data in a structured format, and detailing its

molecular and crystal structure.

Core Physical and Chemical Properties
Tetramethylammonium hexafluorophosphate is a white to off-white crystalline powder. It is a

stable compound but is incompatible with strong oxidizing agents and can be sensitive to

moisture.[1]

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula C₄H₁₂F₆NP [1]

Molecular Weight 219.11 g/mol [1]

Appearance
White to almost white

powder/crystal

Melting Point >300 °C [1]

Density (calculated) 1.68 g/cm³

Refractive Index 1.482 - 1.485 [1]

Structural Characteristics
The molecular structure of tetramethylammonium hexafluorophosphate consists of a central

nitrogen atom bonded to four methyl groups, forming the tetramethylammonium cation

([N(CH₃)₄]⁺), and a central phosphorus atom bonded to six fluorine atoms, forming the

hexafluorophosphate anion (PF₆⁻).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b147500#physical-properties-of-tetramethylammonium-hexafluorophosphate
https://www.benchchem.com/product/b147500#physical-properties-of-tetramethylammonium-hexafluorophosphate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147500?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

